Cas no 27022-45-3 (Benzene,1,2,4-trimethoxy-3-(2-nitroethenyl)-)

• Product Name: Benzene,1,2,4-trimethoxy-3-(2-nitroethenyl)-
• CAS No: 27022-45-3
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 260741
• PubChem ID: 6445311
• Update Time: 2025-04-19

Benzene,1,2,4-trimethoxy-3-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trimethoxy-3-(2-nitroethenyl)-
• 1,2,4-trimethoxy-3-[(E)-2-nitroethenyl]benzene
• 27022-45-3
• Benzene, 1,2,4-trimethoxy-3-(2-nitroethenyl)-
• 1,2,4-Trimethoxy-3-(2-nitro-vinyl)-benzene
• 2,3,6-Trimethoxy-beta-nitrostyrene
• Styrene, beta-nitro-2,3,6-trimethoxy-
• DTXSID901338346
• beta-Nitro-2,3,6-trimethoxystyrene

• Inchi： 1S/C11H13NO5/c1-15-9-4-5-10(16-2)11(17-3)8(9)6-7-12(13)14/h4-7H,1-3H3/b7-6+
• InChI Key： IMGIPZDSMOTNBB-VOTSOKGWSA-N
• SMILES： O(C)C1C(=CC=C(C=1/C=C/[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.203
• Boiling Point: 376.7°Cat760mmHg
• Flash Point: 168.1°C
• Refractive Index: 1.552
• PSA: 70.83